BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Properties of 2-
Isopropoxyethanol Solutions: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
isopropoxyethanol solutions, focusing on key parameters such as density, viscosity, and
refractive index, along with their derived excess properties. This document is intended to be a
valuable resource for researchers and professionals working with this solvent in various
scientific and industrial applications, including drug development and formulation.

Introduction

2-Isopropoxyethanol, also known as ethylene glycol monoisopropyl ether, is a versatile
solvent with applications in the manufacturing of paints, coatings, and cleaning products.[1][2]
Its amphiphilic nature, possessing both a polar hydroxyl group and a nonpolar ether linkage,
allows it to be miscible with water and many organic solvents.[3] Understanding the
thermodynamic properties of its solutions is crucial for process design, quality control, and the
development of new formulations.

This guide summarizes key findings from studies on the volumetric and viscometric properties
of 2-isopropoxyethanol in binary mixtures with water and various alcohols. It details the
experimental methodologies used to determine these properties and presents the data in a
structured format for easy comparison and interpretation.
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Data Presentation

The following tables summarize the key thermodynamic properties of 2-isopropoxyethanol
solutions. Due to limitations in accessing the full text of some cited research, complete
guantitative data sets are not available. However, the tables provide the structure for such data
and include qualitative findings and available quantitative values from abstracts and other

sources.

Table 1: Volumetric Properties of Binary Mixtures of 2-Isopropoxyethanol (1) with Alcohols (2)
at 298.15 K

Mole Fraction of 2- Excess Molar
Alcohol (2) Isopropoxyethanol Density (p) / g-cm=3 Volume (VmE) /
(x1) cm3-mol—t

Negative over the
Data not fully ) .
Methanol 0.0-1.0 entire composition

available
range[4][5]

Negative over the
Data not fully ) »
1-Propanol 0.0-1.0 entire composition

available
range[4][5]

Negative over the
Data not fully ) .
2-Propanol 0.0-1.0 entire composition

available
range[4][5]

Negative over the
Data not fully ) -
1-Pentanol 0.0-1.0 entire composition

available
range[4][5]

Table 2: Viscometric Properties of Binary Mixtures of 2-Isopropoxyethanol (1) with Alcohols
(2) at 298.15 K
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Mole Fraction of 2-

Dynamic Viscosity Viscosity Deviation
Alcohol (2) Isopropoxyethanol
(n) / mPa:s (An) / mPa-s
(x2)
Negative over the
Data not fully ) »
Methanol 0.0-1.0 ) entire composition
available
range[4][5]
Negative over the
Data not fully ) -
1-Propanol 0.0-1.0 ] entire composition
available
range[4][5]
Negative over the
Data not fully ) -
2-Propanol 0.0-1.0 ] entire composition
available
range[4][5]
Negative over the
Data not fully ) »
1-Pentanol 0.0-1.0 entire composition

available
range[4][5]

Table 3: Thermodynamic Properties of Aqueous Solutions of 2-lIsopropoxyethanol at 25 °C

Property Value and Conditions

Excess Molar Volume (VmE) > -1.2 cm3:mol~1t at the minimum (x = 0.35)

Note: The negative values for excess molar volume and viscosity deviation in the alcohol
mixtures suggest the presence of strong intermolecular interactions and a contraction in
volume upon mixing.

Experimental Protocols

The determination of the thermodynamic properties of 2-isopropoxyethanol solutions involves
precise measurements using specialized instrumentation. The following sections detail the
methodologies for the key experiments.
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Density Measurement

Density is a fundamental property required for the calculation of excess molar volumes. A
common and accurate method for measuring the density of liquids is the oscillating U-tube
technique.

Instrumentation: An oscillating U-tube densimeter.
Procedure:

» Calibration: The instrument is calibrated using two standards of known density, typically dry
air and deionized, degassed water.

o Sample Preparation: The binary mixtures of 2-isopropoxyethanol and the desired solvent
are prepared by mass using an analytical balance with high precision.

o Measurement: A small volume of the sample is injected into the thermostated U-shaped tube
of the densimeter. The tube is electromagnetically excited to oscillate at its natural frequency.

o Data Acquisition: The instrument measures the period of oscillation, which is directly related
to the density of the sample. The temperature of the measuring cell is precisely controlled,
typically using a Peltier system.

o Cleaning: After each measurement, the U-tube is thoroughly cleaned with appropriate
solvents and dried with a stream of air.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter in many
industrial processes. The Stabinger viscometer is a modern instrument that allows for the
simultaneous measurement of dynamic viscosity and density.

Instrumentation: A Stabinger viscometer.
Procedure:

» Calibration: The viscometer is calibrated with certified viscosity standards.
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o Sample Injection: A small sample volume (typically a few milliliters) is introduced into the
measuring cell.

e Measurement Principle: The instrument is based on a modified Couette rotational viscometer
principle. A measuring rotor floats freely within the sample, which is located in a rotating
tube. The speed of the rotor is measured, and the dynamic viscosity is calculated from the
shear stress and shear rate. The instrument also contains an integrated oscillating U-tube for
simultaneous density measurement.

o Temperature Control: The temperature of the sample is precisely controlled by an integrated
Peltier thermostat.

o Data Output: The instrument provides direct readings of dynamic viscosity, and by using the
simultaneously measured density, it calculates the kinematic viscosity.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is useful for
characterizing liquid mixtures. The Abbe refractometer is a common instrument for this
purpose.

Instrumentation: An Abbe refractometer.
Procedure:

» Calibration: The refractometer is calibrated using a standard of known refractive index, such
as distilled water.

o Sample Application: A few drops of the liquid sample are placed on the surface of the
measuring prism.

e Measurement: The illuminating prism is closed over the sample, creating a thin film. Light
from a monochromatic source is passed through the sample.

o Observation: The user looks through the eyepiece and adjusts the instrument until the
boundary between the light and dark fields is sharp and centered on the crosshairs.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature is
controlled by circulating water from a thermostated bath through the prism jackets.

Visualization of Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow
and the logical relationships in calculating excess thermodynamic properties.

Sample Preparation

Prepare binary mixtures
of 2-isopropoxyethanol
and solvent by mass

Property Measurement

Measure Density (p) Measure Viscosity (1) Measure Refractive Index (n)

(Oscillating U-tube) (Stabinger Viscometer) (Abbe Refractometer)

Click to download full resolution via product page

Figure 1: Experimental workflow for determining the thermodynamic properties of 2-
isopropoxyethanol solutions.
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Experimental Data
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Figure 2: Logical relationship for the calculation of excess molar volume and viscosity
deviation.

Conclusion

This technical guide has provided an overview of the thermodynamic properties of 2-
isopropoxyethanol solutions, with a focus on binary mixtures with water and various alcohols.
The available data indicate that these solutions exhibit non-ideal behavior, as evidenced by
negative excess molar volumes and viscosity deviations, suggesting strong intermolecular
interactions. The detailed experimental protocols for measuring density, viscosity, and refractive
index offer a practical guide for researchers in this field. The provided workflows and logical
diagrams visually summarize the key experimental and computational steps. Further research
to obtain complete quantitative data sets for a wider range of solvents and temperatures would
be beneficial for a more comprehensive understanding of the thermodynamic behavior of 2-
isopropoxyethanol solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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